Cas no 644982-65-0 (4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)-)

4-Piperidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)-, is a protected piperidine derivative featuring a tert-butoxycarbonyl (Boc) group and a 3-fluorophenyl substituent. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The Boc group enhances stability and facilitates selective deprotection under mild conditions, while the fluorophenyl moiety contributes to potential pharmacological activity. Its structural features make it valuable for constructing complex scaffolds in medicinal chemistry. The compound is characterized by high purity and consistent performance, ensuring reliability in synthetic applications. Proper handling and storage under inert conditions are recommended to maintain its integrity.
4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)- structure
644982-65-0 structure
Product Name:4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)-
CAS No:644982-65-0
MF:C18H24FNO4
MW:337.385869026184
CID:423564
Update Time:2025-06-09

4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)-
    • 2-[1-(TERT-BUTOXYCARBONYL)-4-(3-FLUOROPHENYL)PIPERIDIN-4-YL]ACETIC ACID
    • Inchi: 1S/C18H24FNO4/c1-17(2,3)24-16(23)20-9-7-18(8-10-20,12-15(21)22)13-5-4-6-14(19)11-13/h4-6,11H,7-10,12H2,1-3H3,(H,21,22)
    • InChI Key: LKBPNHJWWQOLDZ-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(CC(=O)O)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 337.16902
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 66.84

4-Piperidineacetic acid,1-[(1,1-dimethylethoxy)carbonyl]-4-(3-fluorophenyl)- Pricemore >>

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